Cas no 333312-10-0 (5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid structure
333312-10-0 structure
Product Name:5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
CAS No:333312-10-0
MF:C14H11NO2S
MW:257.307642221451
CID:1068206
PubChem ID:865771
Update Time:2025-04-20

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
    • AC1LHMT7
    • AG-A-79284
    • AG-A-79285
    • CTK6B4766
    • MolPort-001-974-487
    • Oprea1_304821
    • Oprea1_809649
    • DTXSID00357728
    • BAS 02137209
    • 333312-10-0
    • 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
    • 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
    • AKOS000300404
    • MDL: MFCD02740213
    • Inchi: 1S/C14H11NO2S/c1-7-3-8(2)10-5-9-6-12(14(16)17)18-13(9)15-11(10)4-7/h3-6H,1-2H3,(H,16,17)
    • InChI Key: BAIILRGRTJCAJV-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C1=NC1C=C(C)C=C(C)C=1C=2

Computed Properties

  • Exact Mass: 257.05104977g/mol
  • Monoisotopic Mass: 257.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 78.4Ų

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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